Cas no 335654-06-3 (2-Chloro-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 335654-06-3
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD07787392
• CID: 303762
• PubChem ID: 5706774
• Update Time: 2025-04-19

2-Chloro-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-
• 2-chloro-7H-pyrrolo-[2,3-d]pyrimidine
• A15755
• SY009624
• 2-chloropyrrolo[2,3-d]pyrimidine
• 2-Chloro-1H-pyrrolo[2,3-d]pyrimidine
• CS-M3681
• PS-6057
• MFCD07787392
• J-508991
• DTXSID00420729
• 335654-06-3
• AM20090512
• FT-0648541
• 1H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-
• A5976
• AKOS028109459
• SCHEMBL167083
• 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine, AldrichCPR
• Z1198175094
• AKOS005259681
• BCP26397
• AC-24734
• 2-CHLORO-7H-PYRROLO[2 pound not3-D]PYRIMIDINE
• HJOQGBBHVRYTDX-UHFFFAOYSA-N
• EN300-116588
• STL557113
• DB-013168
• BBL103303

• MDL： MFCD07787392
• Inchi： 1S/C6H4ClN3/c7-6-9-3-4-1-2-8-5(4)10-6/h1-3H,(H,8,9,10)
• InChI Key： HJOQGBBHVRYTDX-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=CNC2=N1

Computed Properties

• Exact Mass: 153.00900
• Monoisotopic Mass: 153.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.531
• Melting Point: 228-231°C
• Boiling Point: 318.3°C at 760 mmHg
• Flash Point: 146.285℃
• Refractive Index: 1.72
• PSA: 41.57000
• LogP: 1.61130

2-Chloro-7H-pyrrolo[2,3-d]pyrimidine Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264; P270; P301+P310+P330; P405; P501
• Hazard Category Code： 25
• Safety Instruction： 45-24/25
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines